Cas no 27006-82-2 (5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 27006-82-2
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD00232043
• CID: 252243
• PubChem ID: 2779652
• Update Time: 2025-06-08

5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylicacid, 5-chloro-1,3-dimethyl-
• 5-chloro-1,3-dimethylpyrazole-4-carboxylic acid
• 1,3-Dimethyl-5-chlor-pyrazol-4-carbonsaeure
• 5-chloro-1,3-dimethyl-4-pyrazolecarboxylic acid
• chlorodimethylpyrazolecarboxylicacid
• CS-0215548
• SCHEMBL1335837
• AKOS001321111
• EN300-25943
• SY167928
• RRWQERXMLIEDKJ-UHFFFAOYSA-N
• 1H-Pyrazole-4-carboxylicacid,5-chloro-1,3-dimethyl-
• CBA00682
• 27006-82-2
• 1H-Pyrazole-4-carboxylic acid, 5-chloro-1,3-dimethyl-
• F30593
• MFCD00232043
• AB05014
• 12F-330S
• 5 -chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid
• DTXSID80381485
• A877051
• Z220331750
• 5-chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
• J-517241
• FT-0620201

• MDL： MFCD00232043
• Inchi： 1S/C6H7ClN2O2/c1-3-4(6(10)11)5(7)9(2)8-3/h1-2H3,(H,10,11)
• InChI Key： RRWQERXMLIEDKJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C(C)=NN1C

Computed Properties

• Exact Mass: 174.02000
• Monoisotopic Mass: 174.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-199 ºC
• Boiling Point: 316.1°C at 760 mmHg
• Flash Point: 145°C
• Refractive Index: 1.603
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 55.12000
• LogP: 1.08010

5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid Security Information

• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Additional information on 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 27006-82-2)

5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 27006-82-2) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure and diverse applications, making it a subject of extensive research and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid.

Chemical Properties

5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid is a white crystalline solid with a molecular formula of C₇H₇ClN₂O₂. It has a molecular weight of 186.60 g/mol. The compound is soluble in polar solvents such as water and ethanol but has limited solubility in non-polar solvents like hexane. The presence of the carboxylic acid group imparts acidic properties to the molecule, making it useful in various chemical reactions and biological processes.

The stability of 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid is influenced by environmental factors such as temperature and pH. It is generally stable under ambient conditions but may degrade under extreme conditions or in the presence of strong acids or bases. The compound's stability is an important consideration for its storage and handling in both laboratory and industrial settings.

Synthesis Methods

The synthesis of 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 1,3-dimethylpyrazole with chloroacetyl chloride followed by hydrolysis to form the carboxylic acid. This method is widely used due to its high yield and relatively simple procedure.

An alternative approach involves the cyclization of 1-(3-chloropropyl)-3-methylurea with formic acid to form the desired pyrazole derivative. This method offers a more environmentally friendly route by using formic acid as both a solvent and reagent. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods that minimize waste and reduce environmental impact.

Biological Activities

5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid has been studied for its potential biological activities, including its effects on enzyme inhibition, receptor modulation, and anti-inflammatory properties. Research has shown that this compound can inhibit specific enzymes involved in metabolic pathways, making it a promising candidate for drug development.

In particular, studies have demonstrated that 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This property makes it a potential lead compound for the development of new anti-inflammatory agents with improved efficacy and reduced side effects.

Potential Applications

The unique properties of 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid make it suitable for a wide range of applications in various industries. In the pharmaceutical sector, this compound is being investigated for its potential use in treating inflammatory diseases such as arthritis and other chronic inflammatory conditions.

Beyond pharmaceuticals, 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid has found applications in agrochemicals as an herbicide or plant growth regulator. Its ability to modulate plant hormone levels makes it useful in controlling weed growth and enhancing crop yields.

In addition to these applications, recent research has explored the use of 5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid as a building block for the synthesis of more complex molecules with enhanced biological activities. This versatility opens up new avenues for its use in materials science and other advanced technologies.

Conclusion

5-Chloro-1,3-dimethyl-1H-pyrazole-4-carboxylic acid (CAS No. 27006-82-2) is a multifaceted compound with significant potential in various fields. Its unique chemical properties, diverse synthesis methods, and promising biological activities make it an important subject of ongoing research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.